Cas no 57413-95-3 (Xinjunan)

• Product Name: Xinjunan
• CAS No: 57413-95-3
• MF: C₂₀H₄₅N₃
• MW: 327.591405630112
• CID: 376093
• PubChem ID: 93665
• Update Time: 2025-04-19

Xinjunan Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-octyl-N2-[2-(octylamino)ethyl]-
• N-Octyl-N'-[2-(octylamino)ethyl]-1,2-ethanediamine
• N-octyl-N'-[2-(octylamino)ethyl]ethylenediamine
• 1,2-Ethanediamine, N1-octyl-N2-(2-(octylamino)ethyl)-
• 1,2-Ethanediamine, N-octyl-N'-(2-(octylamino)ethyl)-
• N-Octyl-N'-(2-(octylamino)ethyl)ethylenediamine
• N-octyl-N'-[2-(octylamino)ethyl]ethane-1,2-diamine
• EINECS 260-725-5
• SEBOCTYLAMINE [ISO]
• Xinjunan
• n1-octyl-n2-(2-(octylamino)ethyl)ethane-1,2-diamine
• 57413-95-3
• W-111135
• DTXSID20275915
• SEBOCTYLAMINE
• 1,2-Ethanediamine, N-octyl-N'-[2-(octylamino)ethyl]- (9CI); N1-Octyl-N2-[2-(octylamino)ethyl]-1,2-ethanediamine; Dioctyldiethylenetriamine; Xinjunan
• 1,2-Ethanediamine, N-octyl-N'-[2-(octylamino)ethyl]-
• 1ST21341
• N,N''-Dioctyldiethylenetriamine 100 microg/mL in Acetonitrile
• dioctyldiethylenetriamine
• NS00009488
• N-OCTYL-N'-(2-(OCTYLAMINO)ETHYL)ETHANE-1,2-DIAMINE
• N(SUP 1)-OCTYL-N(SUP 2)-(2-(OCTYLAMINO)ETHYL)-1,2-ETHANEDIAMINE
• Q27278093
• SCHEMBL9322900
• UNII-FO4S6R9L1R
• FO4S6R9L1R
• N,N''-Dioctyldiethylenetriamine
• 1,2-Ethanediamine, N1-octyl-N2-[2-(octylamino)ethyl]-
• DTXCID50227280
• OXWFFWJKUNMMSO-UHFFFAOYSA-N
• dioctyldiethylenetriamine acetate

• MDL： MFCD18974217
• Inchi： 1S/C20H45N3/c1-3-5-7-9-11-13-15-21-17-19-23-20-18-22-16-14-12-10-8-6-4-2/h21-23H,3-20H2,1-2H3
• InChI Key： OXWFFWJKUNMMSO-UHFFFAOYSA-N
• SMILES： N(CCNCCNCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 327.36165
• Monoisotopic Mass: 327.361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 20
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.1A^2
• XLogP3: 5.8

Experimental Properties

• Density: 0.85
• Boiling Point: 413.9°Cat760mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.46
• PSA: 36.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines